Cas no 1354027-25-0 (N-[1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-ylmethyl]-acetamide)

• Product Name: N-[1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-ylmethyl]-acetamide
• CAS No: 1354027-25-0
• MF: C₁₂H₂₃N₃O₂
• MW: 241.329922914505
• CID: 2163163
• Update Time: 2025-11-02

N-[1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-ylmethyl]-acetamide Chemical and Physical Properties

Names and Identifiers

• N-[1-((s)-2-amino-3-methyl-butyryl)-pyrrolidin-3-ylmethyl]-acetamide
• N-((1-((S)-2-Amino-3-methylbutanoyl)pyrrolidin-3-yl)methyl)acetamide
• AM97230
• N-[1-((S)-2-Amino-3-methylbutyryl)pyrrolidin-3-ylmethyl]acetamide
• N-[1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-ylmethyl]-acetamide

• Inchi： 1S/C12H23N3O2/c1-8(2)11(13)12(17)15-5-4-10(7-15)6-14-9(3)16/h8,10-11H,4-7,13H2,1-3H3,(H,14,16)/t10?,11-/m0/s1
• InChI Key： VAAFABBAGDNEQF-DTIOYNMSSA-N
• SMILES： O=C([C@H](C(C)C)N)N1CCC(CNC(C)=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 292
• Topological Polar Surface Area: 75.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-[1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-ylmethyl]-acetamide

N-[1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-ylmethyl]-acetamide (CAS 1354027-25-0): A Comprehensive Overview

N-[1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-ylmethyl]-acetamide (CAS 1354027-25-0) is a specialized organic compound that has garnered significant attention in the pharmaceutical and biochemical research communities. This compound, characterized by its unique pyrrolidine backbone and acetamide functional group, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its structural complexity and potential applications make it a subject of ongoing scientific exploration.

The molecular structure of N-[1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-ylmethyl]-acetamide features a chiral center at the (S)-2-amino-3-methyl-butyryl moiety, which is pivotal for its stereospecific interactions in biological systems. Researchers are particularly interested in its role as a peptide mimic, which can be leveraged in drug design to enhance binding affinity and selectivity. The compound's pyrrolidin-3-ylmethyl segment further contributes to its conformational flexibility, making it a versatile building block in medicinal chemistry.

In recent years, the demand for custom peptide synthesis and small molecule intermediates like CAS 1354027-25-0 has surged, driven by advancements in targeted drug delivery and precision medicine. This compound is often explored in the context of protease inhibition and receptor modulation, aligning with current trends in personalized therapeutics. Its compatibility with solid-phase peptide synthesis (SPPS) techniques also makes it a valuable asset for researchers developing novel bioconjugates and peptide-based drugs.

The synthesis of N-[1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-ylmethyl]-acetamide typically involves multi-step organic reactions, including amide coupling and stereoselective reduction. High-purity batches of this compound are essential for ensuring reproducibility in downstream applications, such as enzyme assays and cell-based studies. Analytical techniques like HPLC and mass spectrometry are routinely employed to verify its structural integrity and enantiomeric purity.

From a commercial perspective, CAS 1354027-25-0 is supplied by several specialty chemical manufacturers catering to the pharmaceutical and biotechnology sectors. Its pricing and availability are influenced by factors such as scale of production and regulatory compliance. As the industry shifts toward green chemistry practices, sustainable synthesis routes for this compound are also being investigated, reflecting broader environmental concerns.

In summary, N-[1-((S)-2-Amino-3-methyl-butyryl)-pyrrolidin-3-ylmethyl]-acetamide represents a fascinating intersection of chemical innovation and therapeutic potential. Its applications span from drug discovery to biochemical tool development, making it a compound of enduring relevance. For researchers seeking reliable data on its properties or suppliers, platforms like SciFinder and PubChem offer valuable resources. As scientific inquiry continues to evolve, this molecule is poised to play an even greater role in addressing unmet medical needs.